Physical Form and Handling: HCl Salt vs Free Base
The hydrochloride salt form (CAS 43012-47-1) is reported as a solid with a defined molecular weight of 184.62 g/mol, while the corresponding free base (CAS 117069-75-7) has a molecular weight of 148.16 g/mol . This 36.46 g/mol difference represents the mass contribution of the chloride counterion. Procurement of the salt ensures consistent stoichiometry in reactions and formulations, whereas the free base may exhibit different solubility and hygroscopic properties due to the absence of the chloride ion .
| Evidence Dimension | Molecular Weight and Physical Form |
|---|---|
| Target Compound Data | 184.62 g/mol; Solid hydrochloride salt |
| Comparator Or Baseline | 3-Aminoindolin-2-one free base (CAS 117069-75-7): 148.16 g/mol; Solid |
| Quantified Difference | +36.46 g/mol mass difference due to chloride counterion |
| Conditions | Calculated based on reported molecular weights |
Why This Matters
Procuring the correct salt form guarantees stoichiometric accuracy in synthetic protocols and eliminates variability introduced by the differing physical properties of the free base.
